Cas no 1956379-05-7 (3-Chloro-2-methoxy-5-(4-methoxyphenyl)pyridine)
3-Chloro-2-methoxy-5-(4-methoxyphenyl)pyridine is a substituted pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro and methoxy group at the 3- and 2-positions, respectively, along with a 4-methoxyphenyl substituent at the 5-position, offering versatility for further functionalization. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of bioactive molecules. The presence of electron-donating methoxy groups enhances its reactivity in cross-coupling reactions, while the chloro substituent provides a handle for nucleophilic substitution. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies in medicinal chemistry.
1956379-05-7 structure
Product Name:3-Chloro-2-methoxy-5-(4-methoxyphenyl)pyridine
CAS No:1956379-05-7
MF:C13H12ClNO2
MW:249.692882537842
CID:4780251
Update Time:2025-06-07
3-Chloro-2-methoxy-5-(4-methoxyphenyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Chloro-2-methoxy-5-(4-methoxyphenyl)pyridine
-
- Inchi: 1S/C13H12ClNO2/c1-16-11-5-3-9(4-6-11)10-7-12(14)13(17-2)15-8-10/h3-8H,1-2H3
- InChI Key: INMPAFRJLIEIMF-UHFFFAOYSA-N
- SMILES: ClC1=C(N=CC(=C1)C1C=CC(=CC=1)OC)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 232
- XLogP3: 3.4
- Topological Polar Surface Area: 31.4
3-Chloro-2-methoxy-5-(4-methoxyphenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM365845-1g |
3-Chloro-2-methoxy-5-(4-methoxyphenyl)pyridine |
1956379-05-7 | 95% | 1g |
$562 | 2022-06-12 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC10841-5g |
3-chloro-2-methoxy-5-(4-methoxyphenyl)pyridine |
1956379-05-7 | 95% | 5g |
$1200 | 2023-09-07 | |
| Alichem | A029197636-1g |
3-Chloro-2-methoxy-5-(4-methoxyphenyl)pyridine |
1956379-05-7 | 97% | 1g |
$698.00 | 2023-09-02 | |
| Alichem | A029197636-5g |
3-Chloro-2-methoxy-5-(4-methoxyphenyl)pyridine |
1956379-05-7 | 97% | 5g |
$2220.70 | 2023-09-02 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC10841-10g |
3-chloro-2-methoxy-5-(4-methoxyphenyl)pyridine |
1956379-05-7 | 95% | 10g |
$1950 | 2023-09-07 |
3-Chloro-2-methoxy-5-(4-methoxyphenyl)pyridine Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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